Cas no 61785-03-3 (1,3,4-Thiadiazole-2,5-diamine, N-2-butenyl-N'-ethyl-)

1,3,4-Thiadiazole-2,5-diamine, N-2-butenyl-N'-ethyl- structure
61785-03-3 structure
Product Name:1,3,4-Thiadiazole-2,5-diamine, N-2-butenyl-N'-ethyl-
CAS No:61785-03-3
MF:C8H14N4S
MW:198.288559436798
CID:466236
PubChem ID:71392220
Update Time:2025-04-19

1,3,4-Thiadiazole-2,5-diamine, N-2-butenyl-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2,5-diamine, N-2-butenyl-N'-ethyl-
    • 2-N-but-2-enyl-5-N-ethyl-1,3,4-thiadiazole-2,5-diamine
    • 61785-03-3
    • DTXSID10814039
    • N~2~-(But-2-en-1-yl)-N~5~-ethyl-1,3,4-thiadiazole-2,5-diamine
    • Inchi: 1S/C8H14N4S/c1-3-5-6-10-8-12-11-7(13-8)9-4-2/h3,5H,4,6H2,1-2H3,(H,9,11)(H,10,12)
    • InChI Key: ATDJHMPKLACTMY-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NCC)NCC=CC

Computed Properties

  • Exact Mass: 198.09412
  • Monoisotopic Mass: 198.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 49.84
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